Cas no 191403-66-4 ((S)-1-Benzyl-4-hydroxy-2-pyrrolidinone)

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone is a chiral compound with significant applications in the pharmaceutical and agrochemical industries. It exhibits high purity and stability, making it ideal for research and development. The compound's unique structural features contribute to its efficacy in drug design, offering researchers a valuable tool for synthesizing novel compounds with potential therapeutic benefits.
(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone structure
191403-66-4 structure
Product Name:(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone
CAS No:191403-66-4
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD00672872
CID:137499
PubChem ID:11074227
Update Time:2025-06-18

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Benzyl-4-hydroxypyrrolidin-2-one
    • 1-BENZYL -4-HYDROXYPYRROLIDIN-2-ONE
    • 1-Benzyl-4(S)-hydroxy-pyrrolidin-2-one
    • 2-Pyrrolidinone,4-hydroxy-1-(phenylmethyl)-, (4S)-
    • (4S)-1-benzyl-4-hydroxypyrrolidin-2-one
    • (S)-4-Hydroxy-1-(phenylmethyl)-2-pyrrolidinone
    • (4S)-4-Hydroxy-1-(phenylmethyl)-2-pyrrolidinone
    • (S)-N-Benzyl
    • (S)-N-Benzyl-4-hydroxypyrrolidone
    • (S)-1-BENZYL-4-HYDROXYPYRROLIDINONE
    • (S)-1-BENZYL-4-HYDROXY-2-PYRROLIDINONE
    • (S)-N-Benzyl-4-hydroxy-2-pyrrolidinone
    • 2-PYRROLIDINONE, 4-HYDROXY-1-(PHENYLMETHYL)-, (S)
    • DTXSID40454245
    • A848389
    • 191403-66-4
    • 2-Pyrrolidinone,4-hydroxy-1-(phenylmethyl)-,(4S)-
    • AKOS006273116
    • AS-11583
    • (S)-N-Benzyl-4-hydroxypyrrolidone;1-Benzyl-4(S)-hydroxy-pyrrolidin-2-one
    • 2-Pyrrolidinone, 4-hydroxy-1-(phenylmethyl)-, (4S)-
    • OGAWUYQBXWYIJM-JTQLQIEISA-N
    • CS-0171335
    • SCHEMBL4922166
    • MFCD00672872
    • (S)-1-benzyl-4-hydroxy-2-pyrrolidinone, AldrichCPR
    • (S)-1-Benzyl-4-hydroxy-2-pyrrolidinone
    • MDL: MFCD00672872
    • Inchi: 1S/C11H13NO2/c13-10-6-11(14)12(8-10)7-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2/t10-/m0/s1
    • InChI Key: OGAWUYQBXWYIJM-JTQLQIEISA-N
    • SMILES: O[C@H]1CC(N(CC2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.261
  • Melting Point: 107.5-108 ºC
  • Boiling Point: 405 ºC
  • Flash Point: 199 ºC
  • Refractive Index: 1.615
  • PSA: 40.54
  • LogP: 0.71770

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone Security Information

(S)-1-Benzyl-4-hydroxy-2-pyrrolidinone Pricemore >>

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